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Compound of Interest

3,5-Dimethyl-4-
Compound Name:
hydroxybenzaldehyde

Cat. No.: B108906

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety and hazards
associated with 3,5-Dimethyl-4-hydroxybenzaldehyde (CAS No. 2233-18-3). The information
is compiled and presented to meet the needs of laboratory and drug development
professionals, with a focus on safe handling, hazard mitigation, and emergency preparedness.

Chemical Identification and Physical Properties

3,5-Dimethyl-4-hydroxybenzaldehyde, also known as 4-Hydroxy-3,5-dimethylbenzaldehyde
or 4-Formyl-2,6-xylenol, is an aromatic aldehyde.[1][2][3][4] It is a key intermediate in various
chemical syntheses, including the production of the non-nucleoside reverse transcriptase
inhibitor Etravirine.[5] Its physical and chemical properties are summarized below.
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Property Value Reference(s)
CAS Number 2233-18-3 [1][5][6]
Molecular Formula CoH1002 [11[2][5]
Molecular Weight 150.17 g/mol [1][5]

Yellow to tan, light brown
Appearance , _ [2][5]
crystalline powder/solid

Melting Point 112-114 °C [5][71[8]
Boiling Point 263.9 °C [5]
Flash Point 109.7 °C [5]
Density 1.136 g/cm3 [5]
Purity 295% - 299% (depending on 1]

grade)

Hazard Identification and GHS Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), 3,5-Dimethyl-4-hydroxybenzaldehyde is classified as a hazardous substance.[6] The
primary hazards are related to irritation of the skin, eyes, and respiratory system.[1][6]
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Hazard

Hazard Class Category GHS Code Reference(s)
Statement

Skin )

. i Causes skin

Corrosion/Irritatio ~ Category 2 H315 S [1][6][10]
irritation

n

Serious Eye

Causes serious
Damage/Eye Category 2A H319 S [1][6][10]
eye irritation

Irritation
Specific Target
o May cause
Organ Toxicity )
) Category 3 H335 respiratory [1][6][10]
(Single o
irritation
Exposure)

GHS Pictogram:

Signal Word:Warning[1][6][7]

Toxicological Information

The toxicological properties of 3,5-Dimethyl-4-hydroxybenzaldehyde have not been fully
investigated.[6][11] No specific LD50 or LC50 data are readily available for this compound. It is
listed as a potential endocrine disrupting compound.[1] Therefore, it should be handled with
care, assuming potential for harm upon exposure.

Safe Handling and Storage Protocols

Adherence to strict safety protocols is essential when working with this compound to minimize
risk.

Engineering Controls and Personal Protective
Equipment (PPE)

A generalized workflow for handling powdered chemical reagents should be followed.
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Preparation & Engineering Controls

Work in a well-ventilated area
(e.g., chemical fume hood)

Ensure eyewash station and
safety shower are accessible

Personal Protective Equipment (PPE)

Wear safety glasses with side-shields
or goggles (conforming to EN166)

Wear appropriate protective gloves
(e.g., nitrile rubber)

Wear a lab coat or impervious clothing

Use respiratory protection (e.g., N95)
if dust is generated

Handling Procedures

Avoid dust generation and accumulation

Avoid contact with skin, eyes, and clothing

Do not breathe dust

Wash hands thoroughly after handling

Click to download full resolution via product page

Caption: General workflow for safe handling of chemical powders.
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e Engineering Controls: Work should be conducted in a well-ventilated area, preferably within
a chemical fume hood, to minimize inhalation exposure.[6][10] Ensure that eyewash stations
and safety showers are readily accessible.[6]

o Eye/Face Protection: Wear safety glasses with side-shields conforming to EN166 or NIOSH-
approved safety goggles.[6][7]

o Skin Protection: Handle with appropriate chemical-resistant gloves (e.g., nitrile rubber) that
have been inspected prior to use.[6][7] Wear a lab coat or other impervious clothing to
prevent skin contact.[6][7]

» Respiratory Protection: If dust is generated, use a NIOSH-approved particulate respirator
(e.g., N95).[7]

Storage Conditions

Proper storage is crucial to maintain the integrity and stability of 3,5-Dimethyl-4-
hydroxybenzaldehyde.

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[6][10]

o The compound is reported to be air-sensitive; storage under an inert atmosphere (e.g.,
nitrogen or argon) is recommended.[6][12]

e Store locked up.[6][7]

o Keep away from incompatible materials such as strong oxidizing agents and strong bases.[6]

First-Aid and Emergency Procedures

In case of exposure, immediate action is required. The following diagram outlines the
recommended first-aid measures.
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Exposure Event

Exposure Occurs

Inhaled Skin Contagt Eye Contact Ingested

Firsti;\id Measures

Y Y

Skin Contact: Eye Contact:

Wash off immediately with soap and Rinse immediately with plenty of water for

plenty of water. Remove contaminated at least 15 minutes, also under the eyelids.
clothing. Get medical attention if irritation occurs. Get medical attention.

Inhalation:
Remove to fresh air. If not breathing,
give artificial respiration. Get medical attention.

Ingestion:
Clean mouth with water. Do NOT induce
vomiting. Get medical attention.

Click to download full resolution via product page
Caption: First-aid measures for exposure to 3,5-Dimethyl-4-hydroxybenzaldehyde.

 Inhalation: If inhaled, remove the victim to fresh air. If breathing is difficult or stops, provide
artificial respiration. Seek immediate medical attention.[6][7]

o Skin Contact: In case of skin contact, wash off imnmediately with plenty of soap and water
while removing all contaminated clothing and shoes. If skin irritation persists, get medical
advice/attention.[6][7]

o Eye Contact: For eye contact, rinse immediately and thoroughly with plenty of water for at
least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do.
Continue rinsing. Seek immediate medical attention.[6][7]

 Ingestion: If swallowed, clean the mouth with water. Do not induce vomiting. Call a physician
or poison control center immediately.[6][7]

Spills and Disposal

» Spill Response: In the event of a spill, avoid dust formation.[6] Use personal protective
equipment. Sweep up the material and shovel it into a suitable container for disposal.[6]
Ensure adequate ventilation.
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» Disposal: Chemical waste generators must determine whether a discarded chemical is
classified as a hazardous waste. Disposal should be in accordance with all applicable
federal, state, and local environmental regulations. Do not empty into drains.[6]

Fire-Fighting Measures

e Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or foam.
[13]

e Specific Hazards: Fine dust dispersed in air may ignite. Hazardous combustion products
include carbon monoxide (CO) and carbon dioxide (CO2).[6]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[6]

Ecological Information

There is limited information available on the ecological effects of 3,5-Dimethyl-4-
hydroxybenzaldehyde. It is advised to prevent its release into the environment. Do not empty
into drains or waterways.[6]

This guide is intended to provide essential safety information. Always refer to the most current
Safety Data Sheet (SDS) provided by the supplier before handling this chemical and ensure
that a thorough risk assessment is conducted for any new experimental protocol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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